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Compound of Interest

Compound Name: 2-(Chloromethoxy)ethyl benzoate

Cat. No.: B3273235 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2-(Chloromethoxy)ethyl benzoate

Disclaimer: No specific toxicological or comprehensive safety data for 2-(Chloromethoxy)ethyl
benzoate (CAS No. 58305-05-8) is readily available in the public domain. This guide is

formulated based on the chemical's structure, which combines a benzoate ester and a

chloromethyl ether functional group. The safety and handling recommendations are therefore

extrapolated from data on analogous compounds, such as various alkyl benzoates and highly

hazardous chloromethyl ethers. All personnel handling this compound should treat it with

extreme caution as a potentially carcinogenic and highly toxic substance.

Chemical and Physical Properties
2-(Chloromethoxy)ethyl benzoate is an organic chemical compound with the molecular

formula C10H11ClO3.[1] Due to the lack of experimental data, its physical properties are

primarily computed.
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Property Value Source

Molecular Weight 214.64 g/mol [1]

Exact Mass 214.0396719 Da [1]

Molecular Formula C10H11ClO3 [1]

IUPAC Name
2-(chloromethoxy)ethyl

benzoate
[1]

CAS Number 58305-05-8 [1]

Topological Polar Surface Area 35.5 Å² [1]

Computed XLogP3 2.5 [1]

Hazard Identification and GHS Classification
A specific GHS classification for 2-(Chloromethoxy)ethyl benzoate is not available. The

classification presented here is inferred from its structural components. The chloromethyl ether

moiety is associated with high toxicity and carcinogenicity.[2][3] Benzoate esters are generally

of lower toxicity but can be irritants.

Anticipated GHS Classification:

Pictograms: Skull and Crossbones, Health Hazard, Environmental Hazard

Signal Word: Danger

Hazard Statements:

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[4]

H314: Causes severe skin burns and eye damage.

H319: Causes serious eye irritation.[4]

H350: May cause cancer.[4]
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H410: Very toxic to aquatic life with long-lasting effects.

Precautionary Statements:

P201: Obtain special instructions before use.[4]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data (Based on Analogs)
No specific toxicological data exists for 2-(Chloromethoxy)ethyl benzoate. The data below is

for related compounds and should be used as a conservative estimate of potential toxicity.

Chloromethyl Ethers: This class of compounds is recognized as carcinogenic in humans.[2][3]

Exposure should be limited to the lowest feasible concentration.[3]

Benzoate Esters: Benzoate esters generally have low acute toxicity. For example, the oral

LD50 for ethyl benzoate in rats is 2100 mg/kg. However, the toxicity of 2-
(Chloromethoxy)ethyl benzoate is expected to be dominated by the chloromethyl ether

group.

Compound Route Species Value (LD50)

Ethyl Benzoate Oral Rat 2100 mg/kg
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Experimental Protocols
Handling Protocol
Due to the anticipated high toxicity and carcinogenicity, all work with 2-(Chloromethoxy)ethyl
benzoate must be conducted in a designated regulated area within a certified chemical fume

hood.[3]

Required Personal Protective Equipment (PPE):

Gloves: Double-gloving with chemically resistant gloves (e.g., nitrile or neoprene) is

recommended.

Eye Protection: Chemical safety goggles and a face shield.[2]

Body Protection: A lab coat, and for larger quantities, a chemically resistant apron or suit.

Respiratory Protection: Not required if work is performed within a properly functioning fume

hood. For any work outside of a fume hood, a NIOSH-approved supplied-air respirator is

necessary.[2]

General Handling Procedure:

Establish a designated regulated area with clear warning signs.

Ensure a safety shower and eyewash station are readily accessible.[3]

All manipulations of the compound must be performed within a chemical fume hood.[5]

Use the smallest quantities of the material necessary for the experiment.

Avoid all personal contact, including inhalation of vapors.[6]

After handling, wash hands and any potentially exposed skin thoroughly with soap and

water.

Decontaminate all surfaces and equipment after use.
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Storage Protocol
Store in a tightly sealed, properly labeled container.

The storage area should be a cool, dry, and well-ventilated location, separate from

incompatible materials.

Store away from heat, sparks, and open flames.[4]

Incompatible materials include strong oxidizing agents, acids, and bases.

Disposal Protocol
All waste containing 2-(Chloromethoxy)ethyl benzoate is considered hazardous waste.

Collect all liquid and solid waste in a designated, sealed, and clearly labeled hazardous

waste container.[5]

The container should be labeled as "Hazardous Waste: Chlorinated Organic Compound,

Toxic, Carcinogen".

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Disposal must be carried out through a licensed hazardous waste disposal company, likely

via high-temperature incineration.[7][8]

Emergency Procedures
First Aid Measures
General Advice: Move the victim out of the dangerous area. If exposed or concerned, get

medical advice/attention.[4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult or has stopped, provide artificial respiration. Seek

immediate medical attention.[6]
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Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of soap

and water for at least 15 minutes. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Accidental Release Measures
Minor Spill (in a fume hood):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material into a sealed container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Major Spill (or any spill outside a fume hood):

Evacuate the area immediately.

Alert others and contact your institution's EHS or emergency response team.

Prevent entry into the affected area.

Remove all ignition sources.[6]

Cleanup should only be performed by trained personnel wearing appropriate PPE.

Visualizations
The following diagrams illustrate key safety and handling workflows for 2-
(Chloromethoxy)ethyl benzoate.
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Standard Handling Workflow

Verify Fume Hood
Functionality

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Work in Designated
Regulated Area

Handle Smallest Necessary
Quantity of Compound

Decontaminate Equipment
and Work Area

Segregate Waste into
Labeled Container

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Handling Workflow for 2-(Chloromethoxy)ethyl benzoate.
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Emergency First Aid for Exposure

Skin/Eye Contact Inhalation Ingestion

Remove Contaminated Clothing

Flush with Water
(15+ minutes)

Seek Immediate
Medical Attention

Move to Fresh Air

Provide Artificial Respiration
if Necessary

Rinse Mouth

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: Emergency First Aid Procedures for Exposure.
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Spill Response Protocol

Spill Occurs

Spill in Fume Hood?

Evacuate Area

No

Spill < 100 mL?

Yes

Alert Others & Call EHS

No

Trained Personnel with
Full PPE Absorb Spill

Yes

Collect Waste

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for Responding to a Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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